Cas no 2227883-38-5 (rac-(1R,3R)-2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropylmethanamine
• CAS No: 2227883-38-5
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 6429603
• PubChem ID: 165970998
• Update Time: 2025-10-28

rac-(1R,3R)-2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropylmethanamine
• 2227883-38-5
• EN300-1758598
• rac-[(1R,3R)-2,2-dimethyl-3-[2-(pyrrolidin-1-yl)phenyl]cyclopropyl]methanamine

• Inchi： 1S/C16H24N2/c1-16(2)13(11-17)15(16)12-7-3-4-8-14(12)18-9-5-6-10-18/h3-4,7-8,13,15H,5-6,9-11,17H2,1-2H3/t13-,15-/m0/s1
• InChI Key： KTKVEYVQALZVCO-ZFWWWQNUSA-N
• SMILES： NC[C@H]1[C@H](C2=CC=CC=C2N2CCCC2)C1(C)C

Computed Properties

• Exact Mass: 244.193948774g/mol
• Monoisotopic Mass: 244.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropylmethanamine

Racemic (1R,3R)-2,2-Dimethyl-3-[2-(Pyrrolidin-1-yl)phenyl]cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-[2-(pyrrolidin-1-yl)phenyl]cyclopropylmethanamine, identified by the CAS number NO. 2227883-38-5, represents a significant advancement in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for further exploration in the pharmaceutical industry.

The molecular structure of this compound is characterized by a cyclopropyl ring fused with a methanamine group, which is further substituted with a pyrrolidine moiety. This configuration imparts the molecule with unique pharmacokinetic properties, including enhanced bioavailability and target specificity. Researchers have recently utilized advanced computational modeling techniques to predict its binding affinity to various protein targets, revealing potential applications in the treatment of neurological disorders and inflammatory conditions.

One of the most intriguing aspects of this compound is its stereochemistry. The racemic form (racemic mixture) ensures a balanced distribution of enantiomers, which is crucial for minimizing adverse effects while maximizing therapeutic efficacy. Recent advancements in asymmetric synthesis have enabled the production of enantiopure versions of this compound, paving the way for more precise pharmacological studies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The integration of green chemistry principles has made the synthesis more sustainable and environmentally friendly. For instance, researchers have employed biocatalysts to facilitate key transformations, reducing the reliance on hazardous reagents and improving overall process efficiency.

From a pharmacological perspective, this compound has demonstrated potent activity in preclinical models of chronic pain and neurodegenerative diseases. Its ability to modulate ion channels and neurotransmitter systems suggests its potential as a novel analgesic agent. Furthermore, recent studies have explored its anti-inflammatory properties, highlighting its role in mitigating oxidative stress and reducing cytokine production.

The application of cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has provided deeper insights into the compound's structural integrity and stability under various conditions. These findings are critical for ensuring consistent quality during manufacturing processes and maintaining therapeutic consistency across different batches.

Looking ahead, the development of this compound into a clinical candidate will require rigorous testing to establish its safety profile and efficacy in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging shared resources and expertise to overcome potential challenges.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-[2-(pyrrolidin-1-yl)phenyl]cyclopropylmethanamine stands as a testament to the progress made in medicinal chemistry. Its innovative structure, combined with promising biological activity, positions it as a valuable asset in the quest for novel therapeutic agents. Continued research will undoubtedly unlock new insights into its potential applications and contribute to the advancement of personalized medicine.